Cas no 2228139-06-6 (methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate
• CAS No: 2228139-06-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6258724
• PubChem ID: 165654931
• Update Time: 2025-05-22

methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate
• 2228139-06-6
• EN300-1766364

• Inchi： 1S/C10H9F3O3/c1-16-8(15)4-7(14)5-2-3-6(11)10(13)9(5)12/h2-3,7,14H,4H2,1H3
• InChI Key： PXQZFQWVGVTAEU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(CC(=O)OC)O)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate

Methyl 3-Hydroxy-3-(2,3,4-Trifluorophenyl)Propanoate (CAS No. 2228139-06-6): Properties, Applications, and Market Insights

Methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate (CAS No. 2228139-06-6) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluorophenyl group, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

The compound's chemical structure combines a hydroxypropanoate backbone with a 2,3,4-trifluorophenyl substituent, offering both lipophilicity and electronic effects that influence its reactivity. These characteristics make methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate valuable for synthetic modifications, enabling the creation of derivatives with tailored biological activities. Recent studies highlight its utility in medicinal chemistry, where fluorinated compounds are prized for their enhanced metabolic stability and binding affinity.

In the pharmaceutical sector, CAS 2228139-06-6 is investigated as a potential intermediate for central nervous system (CNS) drugs and anti-inflammatory agents. The presence of fluorine atoms often improves a molecule's ability to cross biological barriers, a property critical for CNS-targeted therapies. Additionally, its ester functionality allows for further chemical transformations, making it a flexible building block in multi-step syntheses.

Beyond pharmaceuticals, methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate finds applications in material science. Fluorinated compounds are known for their thermal stability and resistance to degradation, qualities essential for high-performance polymers and coatings. Researchers are examining its incorporation into specialty materials that require durability under extreme conditions.

The market for fluorinated fine chemicals like 2228139-06-6 is expanding, driven by demand in life sciences and advanced materials. With the rise of personalized medicine and targeted therapies, the need for structurally diverse fluorinated intermediates has surged. Companies specializing in custom synthesis are scaling up production to meet this demand, ensuring consistent quality and regulatory compliance.

Environmental and safety considerations are paramount when handling methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and adequate ventilation—are recommended. Sustainable synthesis methods, including catalytic processes, are being explored to minimize waste and energy consumption.

For researchers sourcing CAS 2228139-06-6, verifying supplier credentials and analytical data (e.g., NMR, HPLC) is crucial. Reputable manufacturers provide certificates of analysis (CoA) to confirm purity and identity, ensuring reliability for critical applications. Storage recommendations typically include cool, dry conditions in tightly sealed containers to prevent hydrolysis of the ester group.

Future directions for methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate research may focus on its enantioselective synthesis, as chiral fluorinated compounds are increasingly important in asymmetric catalysis and drug development. Advances in flow chemistry and continuous manufacturing could further optimize its production, aligning with industry trends toward greener processes.

In summary, methyl 3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate (CAS No. 2228139-06-6) represents a promising fluorinated building block with multifaceted applications. Its role in drug discovery, material innovation, and sustainable chemistry underscores its relevance in modern scientific and industrial landscapes.